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This technical guide provides a comprehensive overview of the phenomenon of second sound
in superfluid Helium-4 (He II). It delves into the theoretical underpinnings, experimental
methodologies for its observation and measurement, and key quantitative data. This document
is intended for researchers and scientists, including those in drug development who may utilize
advanced physical phenomena for characterization and analysis.

Theoretical Framework: The Two-Fluid Model

The behavior of superfluid Helium-4 below its lambda point (TA = 2.17 K) is successfully
described by the two-fluid model, first proposed by Laszl6 Tisza and later refined by Lev
Landau.[1][2] This model posits that He Il is composed of two interpenetrating fluid
components:

o The Normal Fluid (pn): This component behaves like a classical viscous fluid. It carries the
entire entropy and thermal energy of the liquid and is responsible for its viscosity. The
density of the normal fluid component (pn) is temperature-dependent, increasing from zero
at absolute zero to the total density at the lambda point.

e The Superfluid (ps): This component is characterized by zero viscosity and zero entropy.[2] It
is responsible for the remarkable properties of He Il, such as frictionless flow. The density of
the superfluid component (ps) decreases with increasing temperature, vanishing at the
lambda point.
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The total density of the liquid (p) is the sum of the densities of the two components: p = pn +
pS.

First and Second Sound

The two-fluid model predicts the existence of two distinct sound modes in superfluid helium:

» First Sound: This is an ordinary pressure and density wave, analogous to sound in classical
fluids, where the normal and superfluid components oscillate in phase.[2]

e Second Sound: This is a unique quantum mechanical phenomenon where the normal and
superfluid components oscillate out of phase, such that the total density remains nearly
constant.[2] This out-of-phase motion results in a temperature and entropy wave. The
propagation of heat as a wave, rather than by diffusion, is a hallmark of superfluidity.[1]

Quantitative Data

The velocity and attenuation of second sound are crucial parameters that provide insight into
the properties of superfluid Helium-4.

Velocity of Second Sound

The velocity of second sound (uz) is strongly dependent on temperature. It approaches zero at
the lambda point, increases to a maximum of approximately 20 m/s around 1.65 K, and then
decreases again at lower temperatures.[1][3]
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Temperature (K) Second Sound Velocity (m/s)
1.135 18.89
1.2 19.29
1.3 19.68
1.4 19.99
15 20.26
1.6 20.17
1.7 19.83
1.8 19.0
19 17.5
2.0 14.5
2.1 9.5
2.15 5.0

Note: Data is compiled from various sources and represents typical values under saturated
vapor pressure.[3][4]

Attenuation of Second Sound

The attenuation of second sound provides information about the dissipative processes within
the superfluid. The attenuation coefficient (a) is also a function of temperature.
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Temperature (K) Attenuation Coefficient (a) (cm~2)
1.65 ~0.01

1.7 ~0.015

1.8 ~0.02

19 ~0.03

2.0 ~0.05

2.1 ~0.1

2.15 >0.2

Note: These values are estimated from graphical data presented in scientific literature for
pulses of approximately 150-microseconds duration and a repetition rate of 78 per second.[4]
The attenuation increases significantly as the temperature approaches the lambda point.

Experimental Protocols

The measurement of second sound is a cornerstone of low-temperature physics
experimentation. Two primary methods are employed: the resonance method and the time-of-
flight method.

Resonance Method

This technique involves creating standing waves of second sound within a resonant cavity. By
identifying the resonant frequencies, the velocity of second sound can be determined with high

precision.
Methodology:

o Experimental Cell: A cylindrical cavity made of a material with high thermal conductivity, such
as brass or copper, is used. The typical length of the cavity is a few centimeters.[5]

e Transducers:
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o Generator: Second sound is typically generated using either a resistive heater or a porous
membrane transducer (e.g., Nuclepore filter). A resistive heater generates a heat pulse,
creating a temperature oscillation. A porous membrane, when oscillated, allows the
superfluid component to pass through while the normal fluid is blocked, thus creating a
counterflow.[5][6]

o Detector: A sensitive thermometer (e.g., a carbon resistor or a phosphor bronze wire) or
another porous membrane transducer is used to detect the temperature/entropy wave.[5]

[7]

o Electronics:

o A function generator produces a sinusoidal signal of varying frequency, which is applied to
the generating transducer.

o The signal from the detecting transducer is amplified and fed into a lock-in amplifier.

o The lock-in amplifier measures the amplitude and phase of the detected signal as a
function of the driving frequency.

e Procedure:
o The experimental cell is cooled down to the desired temperature below the lambda point.
o The frequency of the function generator is swept over a specific range.

o The lock-in amplifier records the amplitude of the detected signal. Resonances appear as
sharp peaks in the amplitude spectrum.

o Data Analysis:

o The velocity of second sound (uz) is calculated from the separation between adjacent
resonant frequencies (Af) and the length of the cavity (L) using the formula: uz = 2L(Af)[8]

o The attenuation coefficient can be determined from the quality factor (Q) of the resonance
peaks.
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Time-of-Flight Method

This method directly measures the time it takes for a pulse of second sound to travel a known
distance.

Methodology:

o Experimental Cell: A similar setup to the resonance method is used, with a defined path
length between the generator and detector.

e Transducers: A pulse generator (e.g., a resistive heater) and a fast-response thermometer
are used.

e Electronics:

o A pulse generator sends a short heat pulse to the generator.

o The detector's response is amplified and displayed on an oscilloscope.
e Procedure:

o The cell is maintained at a constant low temperature.

o A short electrical pulse is applied to the heater, generating a heat pulse.

o The oscilloscope is triggered by the initial pulse, and the arrival of the second sound pulse
at the detector is recorded.

o Data Analysis:

o The time delay (At) between the generation and detection of the pulse is measured from
the oscilloscope trace.

o The velocity of second sound (uz2) is calculated using the known distance (L) between the
generator and detector: uz = L/ At

Visualizations
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The Two-Fluid Model of Superfluid Helium-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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